3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(3-phenoxypropyl)indolin-2-one

• IUPAC Name: 3-hydroxy-5-methyl-3-(2-oxopropyl)-1-(3-phenoxypropyl)indol-2-one
• InChI: InChI=1S/C21H23NO4/c1-15-9-10-19-18(13-15)21(25,14-16(2)23)20(24)22(19)11-6-12-26-17-7-4-3-5-8-17/h3-5,7-10,13,25H,6,11-12,14H2,1-2H3
• InChI Key: VWGUPTIRSAIDMK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N(C(=O)C2(CC(=O)C)O)CCCOC3=CC=CC=C3
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

3-Hydroxy-5-methyl-3-(2-oxopropyl)-1-(3-phenoxypropyl)indolin-2-one is a chemical compound that belongs to the class of indolin-2-one derivatives. It is a potent and selective inhibitor of protein kinase CK2, which is involved in various cellular processes such as cell proliferation, differentiation, and apoptosis. In recent years, this compound has gained significant attention due to its potential applications in scientific research.

Scientific Research Applications

Synthesis and Chemical Reactions

• Novel Synthesis of Spiro Heterocycles : The compound has been involved in the synthesis of spiro heterocyclic systems through reactions with active methylene, bidentates, and other components, leading to a series of new spiro heterocyclic systems (Abdel-ghany, Khodairy, & Moustafa, 2000).
• Antioxidants and Light Stabilizers : It acts as a process stabilizer in the extrusion of polypropylene, demonstrating greater antioxidant activity than some traditional phenolic antioxidants (Alberti, Carloni, Greci, Stipa, & Neri, 1993).
• Allosteric Modifiers of Hemoglobin : Isomeric series of the compound have been synthesized and studied for their ability to decrease the oxygen affinity of human hemoglobin A, revealing strong allosteric effects (Randad, Mahran, Mehanna, & Abraham, 1991).

Biological Applications

• Potential Anticancer Agents : Analogs have shown in vitro cytotoxicity against a panel of 57 human tumor cell lines, indicating their potential as leads for anticancer drug development (Penthala, Yerramreddy, Madadi, & Crooks, 2010).
• Antimicrobial and Antioxidant Activity : N-phenylpropyl-3-substituted indoline-2-one derivatives, including similar compounds, have shown promising antimicrobial and antioxidant activities (Pushpa, Naraboli, & Biradar, 2017).
• Corrosion Inhibition : Derivatives have been investigated for their efficiency in preventing corrosion of stainless steel in acidic environments, demonstrating significant inhibition efficiency (Vikneshvaran & Velmathi, 2017).